Cas no 1006451-86-0 (3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1006451-86-0
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• MDL: MFCD06805289
• CID: 3160094
• PubChem ID: 19619950
• Update Time: 2025-04-21

3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
• STL414498
• AKOS000308867
• Z1198171413
• 1006451-86-0
• G75359
• 3-AMINO-4-CHLORO-1-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
• EN300-92340
• GQB45186
• 5-amino-4-chloro-2-methylpyrazole-3-carboxylic acid
• BBL040988

• MDL： MFCD06805289
• Inchi： 1S/C5H6ClN3O2/c1-9-3(5(10)11)2(6)4(7)8-9/h1H3,(H2,7,8)(H,10,11)
• InChI Key： FKLBITCNEZKXJD-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C)C=1C(=O)O

Computed Properties

• Exact Mass: 175.0148541Da
• Monoisotopic Mass: 175.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives